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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772

Essential Safety and Handling Guide for Undecane-
d24

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of Undecane-d24 in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures.

Physical and Chemical Properties

Undecane-d24 is a deuterated form of undecane, appearing as a colorless liquid.[1] It is
insoluble in water and less dense than water.[1]
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Property

Value

Molecular Formula

C11D24

Molecular Weight

180.46 g/mol [2][3]

Physical State

Liquid[1][3]

Appearance Colorless liquid[1]

Odor Gasoline-like[4]

Boiling Point 196 °C (for undecane)[4]

Melting Point -26 °C (for undecane)[4]

Flash Point 60 °C (140 °F) - closed cup[3]
Density 0.740 g/mL at 20 °C (for undecane)[4]

Vapor Pressure

1.4 hPa at 20 °C (for undecane)

Solubility in Water

Insoluble

Hazard Identification and Safety Precautions

Undecane-d24 is classified as a flammable liquid and presents an aspiration hazard.[2][3]
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Hazard GHS Classification Precautionary Statement
H226: Flammable liquid and
N Flammable Liquid Category vapor.[2] Keep away from
Flammability

3[2]

heat, sparks, open flames, and

hot surfaces. No smoking.[5][6]

Aspiration Hazard Category

Aspiration Hazard
1[2]

H304: May be fatal if
swallowed and enters airways.
[2][7] IF SWALLOWED:
Immediately call a POISON
CENTER or doctor. Do NOT

induce vomiting.[7]

EUHO066: Repeated exposure

Skin Contact
cracking.[3][8]

may cause skin dryness or

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of Undecane-

d24.

PPE Type

Specification

Eye Protection

Safety glasses with side-shields, safety goggles,

or a face visor.[9]

Hand Protection

Chemical-resistant gloves such as butyl rubber,
Viton, or fluorine rubber.[9] Gloves should be

inspected for leaks before use.[10]

Skin and Body

Flame-retardant protective clothing and

footwear protecting against chemicals.[5]

Respiratory

Use in a well-ventilated area. If ventilation is
inadequate, wear a NIOSH-approved respirator.
[5][10]
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Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of Undecane-d24.

Experimental Workflow for Handling Undecane-d24

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b574772?utm_src=pdf-body
https://www.benchchem.com/product/b574772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Spill Response
Don Appropriate PPE Evacuate Area
Ensure Proper Ventilation Contain Spill with Inert Absorbent
Remove Ignition Sources Collect with Non-Sparking Tools
Handling l
y
Transfer Using Grounded Equipment Dispose as Hazardous Waste

l

Avoid Aerosol Formation

l

Prevent Skin and Eye Contact

Disgosal

Collect in Sealed, Labeled Containers

l

Dispose via Licensed Waste Management

l

Do Not Dispose into Drains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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